Cas no 2231153-14-1 (Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1))

• Product Name: Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1)
• CAS No: 2231153-14-1
• MF: C₈H₁₀ClN₃
• MW: 183.64
• CID: 5520506
• PubChem ID: 121232172
• Update Time: 2026-03-10

Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1)
• imidazo[1,2-a]pyridin-5-ylmethanamine;hydrochloride
• Imidazo[1,2-a]pyridin-5-ylmethanamine hydrochloride
• G65489
• 2231153-14-1
• SCHEMBL20295257

• Inchi： 1S/C8H9N3.ClH/c9-6-7-2-1-3-8-10-4-5-11(7)8;/h1-5H,6,9H2;1H
• InChI Key： IWXPUHBVFLYCKE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=NC=CN12)N.Cl

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1)

Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1), with the CAS number 2231153-14-1, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This review aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that highlight its importance in drug discovery and medicinal chemistry.

The chemical structure of Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) consists of a fused imidazole and pyridine ring system, which is a motif frequently found in biologically active molecules. The presence of a methanamine group at the 5-position and its salt form as hydrochloride contribute to its solubility and stability, making it a valuable intermediate in synthetic chemistry. The compound's versatility stems from its ability to undergo various chemical modifications, allowing researchers to tailor its properties for specific applications.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their wide range of biological activities. Among these, imidazo[1,2-a]pyridines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The research on Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) has revealed several promising applications in these areas. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are crucial in signal transduction pathways associated with inflammatory responses.

The synthesis of Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) involves multi-step organic reactions that typically include cyclization and functional group transformations. One of the key steps in its synthesis is the formation of the imidazole ring through condensation reactions between appropriate precursors. The introduction of the methanamine group at the 5-position is achieved through nucleophilic substitution or reductive amination techniques. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

The pharmacological profile of Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) has been explored in several preclinical studies. These studies have shown that the compound exhibits moderate affinity for certain protein targets, making it a candidate for further development as an inhibitor or modulator. Notably, research has indicated that it may have therapeutic potential in conditions characterized by excessive inflammatory responses. The compound's ability to interact with specific enzymes and receptors suggests that it could be used to develop novel treatments for chronic inflammatory diseases.

In addition to its kinase inhibition properties, Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) has shown promise as an antiviral agent. Preliminary studies have suggested that derivatives of this compound can disrupt viral replication cycles by inhibiting essential viral enzymes or interfering with host-virus interactions. This finding is particularly relevant given the ongoing global efforts to develop broad-spectrum antiviral drugs capable of combating emerging viral threats. The structural flexibility of this compound allows for the design of derivatives with enhanced antiviral activity while minimizing side effects.

The development of new drug candidates relies heavily on high-throughput screening techniques to identify molecules with desirable biological properties. Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) has been utilized in such screens due to its favorable physicochemical properties and potential biological activity. High-throughput screening campaigns have identified several analogs of this compound that exhibit improved potency and selectivity against target enzymes. These findings underscore the importance of Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) as a scaffold for drug discovery efforts.

The computational modeling and molecular docking studies have played a crucial role in understanding the interactions between Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) and its biological targets. These studies have provided insights into the binding modes and key interactions that contribute to its biological activity. By leveraging computational tools, researchers can predict the efficacy and selectivity of derivatives before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process and reduced attrition rates during clinical development.

The future prospects for Imidazo[1,2-a]pyridine-5-methanamine, hydrochloride (1:1) are promising as ongoing research continues to uncover new applications and optimize its properties. Advances in synthetic methodologies will enable the production of more complex derivatives with tailored biological activities. Additionally, interdisciplinary approaches combining chemistry、biology、and computational science will further enhance our understanding of this compound's potential.

In conclusion，Imidazo[1，2-a]pyridine-5-methanamine，hydrochloride( 11 ), with CAS number 2231153-14- 11，is a versatile compound with significant implications in chemical biology。Its unique structural features，combined with its potential biological activities，make it a valuable tool for drug discovery。The latest research findings highlight its role as an inhibitor，antiviral agent，and modulator，underscoring its importance in developing novel therapeutic strategies。As research continues to evolve，the full potential of this compound is expected to be realized，leading to innovative treatments for various diseases。